Cas no 1804425-18-0 (4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile)

• Product Name: 4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile
• CAS No: 1804425-18-0
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4882363
• Update Time: 2025-10-22

4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile

• Inchi： 1S/C9H7F3N2O/c1-15-8-6(2-3-13)14-4-5(10)7(8)9(11)12/h4,9H,2H2,1H3
• InChI Key： WLRRRPVDVHYFQJ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(CC#N)C(=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.2
• Topological Polar Surface Area: 45.9

Additional information on 4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile

4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile (CAS No. 1804425-18-0)

4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile (CAS No. 1804425-18-0) is a highly specialized organic compound with significant applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a difluoromethyl group, a fluoro group, a methoxy group, and an acetonitrile moiety. These substituents contribute to its distinct chemical properties, making it a valuable molecule for research and development.

The synthesis of 4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile involves advanced organic chemistry techniques, including multi-step reactions and precise control over reaction conditions to ensure high purity and yield. Recent studies have focused on optimizing the synthesis process to enhance efficiency and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production of this compound.

One of the most notable applications of CAS No. 1804425-18-0 is in the development of novel agrochemicals. The compound has demonstrated potent activity as a herbicide and fungicide, making it a promising candidate for crop protection products. Its ability to inhibit key enzymes involved in plant metabolism has been extensively studied, with recent findings highlighting its selectivity towards specific targets, reducing potential off-target effects.

In the pharmaceutical sector, 4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile has shown potential as a lead compound for drug discovery. Its structural versatility allows for modifications that can enhance bioavailability and efficacy. For example, researchers have investigated its role as an inhibitor of kinase enzymes, which are critical in various disease pathways, including cancer and inflammatory disorders.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of CAS No. 1804425-18-0 with biological targets. These studies utilize molecular docking and dynamics simulations to predict binding affinities and optimize drug-like properties. Such insights are invaluable for guiding further research and development efforts.

The environmental impact of 4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile has also been a focus of recent investigations. Studies on its biodegradation pathways and toxicity profiles aim to ensure its safe use in agricultural and industrial applications. Results indicate that the compound exhibits low toxicity to non-target organisms under controlled conditions, though further research is needed to fully understand its long-term ecological effects.

In conclusion, CAS No. 1804425-18-0, or 4-(Difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetonitrile, stands out as a versatile and promising compound with wide-ranging applications across multiple industries. Its unique chemical structure, coupled with ongoing research into its synthesis, biological activity, and environmental behavior, positions it as a key molecule for future innovations in agriculture and medicine.